Cas no 13658-95-2 (1,3-Propanediamine, N,N-dimethyl-N'-phenyl-)

1,3-Propanediamine, N,N-dimethyl-N'-phenyl- structure
13658-95-2 structure
Product Name:1,3-Propanediamine, N,N-dimethyl-N'-phenyl-
CAS No:13658-95-2
MF:C11H18N2
MW:178.274022579193
CID:1241287
PubChem ID:547517
Update Time:2025-04-20

1,3-Propanediamine, N,N-dimethyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N,N-dimethyl-N'-phenyl-
    • N',N'-dimethyl-N-phenylpropane-1,3-diamine
    • N-Phenyl-N',N'-dimethyl-1,3-propanediamine
    • N,N-Dimethyl-N'-phenyl-1,3-propanediamine
    • N,N-Dimethyl-N-phenyl-propane-1,3-diamine
    • N,N-Dimethyl-N''-phenyl-propane-1,3-diamine
    • KHICLGAAEQIDSH-UHFFFAOYSA-N
    • 13658-95-2
    • N-[.beta.-(N,N-Dimethylamino)propyl]aniline
    • SCHEMBL2170344
    • AKOS011860582
    • N,N-Dimethyl-N'-phenyl-propane-1,3-diamine
    • 3-Anilino-1-(dimethylamino)propane
    • DTXSID90338203
    • BDBM50016921
    • CHEMBL139976
    • Inchi: 1S/C11H18N2/c1-13(2)10-6-9-12-11-7-4-3-5-8-11/h3-5,7-8,12H,6,9-10H2,1-2H3
    • InChI Key: KHICLGAAEQIDSH-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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